A new clamp-on power ultrasound solution is being developed for tubular heat exchangers (HX). This system features software-controlled ability to guide the cleaning effect, to reach also the most challenging locations. The new solution was evaluated by finite-element simulations, and field tests are being carried out on tubular HX. Preliminary results show that the new solution is capable of fouling prevention. The results suggest good potential also for fouling cleaning. In conclusion, the new software-guided clamp-on power ultrasound solution was proven valuable since it permits on-site fouling mitigation, without process interruptions, and by increasing the physical cleaning cycle of tubular HX. The solution will thus result in significant savings in equipment and maintenance costs as well as decreasing energy and production losses.

We presented a new analytic model of physical gas absorption into a stirred liquid. This model is based on the assumption that the gas absorption/desorption process can be considered as a reversible chemical reaction that occurs at the gas–liquid interface. In addition, in this model, there is no assumption about the distribution of the concentration of the dissolved gas inside the liquid during its intensive stirring. In the framework of the presented model, it is shown that the physical absorption coefficient is the rate constant of the desorption reaction. This quantity is individual for each specific gas–liquid system, it does not depend on concentrations, and its temperature dependence obeys the Arrhenius equation. Experiments were carried out to study the kinetics of physical absorption of methane into stirred water at different temperatures and methane pressures. Experiments were also carried out to study the kinetics of physical absorption of carbon dioxide into stirred water at different temperatures and carbon dioxide pressures. The obtained experimental data fully confirmed the validity of the proposed model. The dependences of the rate constant of the desorption reaction (physical absorption coefficient) on temperature for the methane–water and carbon dioxide–water systems were determined.

The turbulator inserted in a heat exchanger is one of the most important methods of enhancing heat transfer passively. It is known that especially coil wire turbulators increase turbulence intensity and thus heat transfer as a vortex generator. Experimental analysis is required to see how the independent parameters, such as thickness, pitch, length and the flow regime affect the increasing heat transfer with increasing pressure loss. For this purpose, in this study, optimum conditions are investigated by using three well-known experimental analysis methods; (i) optimum parameter levels are determined by Taguchi Experimental Design Method (DoE), (ii) Analysis of Variance method (ANOVA) is used in order to determine the effects of each design parameters on the result, and finally (iii) Grey Relational Analysis is applied to the results of heat transfer and pressure drop to obtain the relationship between the highest heat transfer and the lowest pressure drop. The three pitch ratios (p/d = 0.2, 0.3 and 0.4), three thickness ratios (e/d = 0.033, 0.066 and 0.1), three length ratios (l/d = 5, 10 and 15) of coil wire turbulator and six values of Reynolds number ranging from 30 000 to 80 000 are considered to be the design parameters of the experimental study. The extracted results are plotted by means of Nusselt number (Nu), friction factor (f) and thermal performance factor (TPF) which includes both Nusselt number and friction factor in one formula. The experimental outcome showed that the optimum Nusselt number is achieved under the conditions of Re = 80 000, e/d = 0.1, p/d = 0.4 and l/d = 15. On the other hand, the optimum value for the friction factor is obtained under the conditions of Re = 70 000, e/d = 0.033, p/d = 0.4 and l/d = 5. According to Grey Relational Analysis, the design parameters allowing for multi-performance (highest Nu with lowest f) are; Re = 80 000, e/d = 0.1 p/d = 0.3 and l/d = 5.

The measurement data of single droplet evaporation experiments are often biased due to the extra heat input through the fiber suspension and the presence of thermal radiation in hot environments. This encumbers model validation for heat and mass transfer simulations of liquid droplets. In this paper, a thermal analysis of this measurement layout is presented with a coupled lumped parameter model, considering heat conduction through the suspension. The model was validated by experimental data from the literature and good agreements were found. The thermal analysis focused on fiber material and geometry, and thermal radiation properties. Calculations were performed on a broad range of ambient conditions for liquids with different volatility characteristics. Temporal squared droplet diameter- and temperature-profiles, furthermore, droplet stationary evaporation rate were used to characterize vaporization phenomena. The thermal balance of the droplet is dominated by the convective heat rate from the environment in the early stage of evaporation. The effect of heat conduction through the fiber becomes important at the end of the droplet lifetime when the droplet size is decreased. Temperature sensor suspension may seriously bias droplet temperature due to the larger thermal conductivity compared to quartz fiber. Large droplets in high-temperature environments show significant sensitivity to thermal radiation properties, which should be considered in measurements and model validation.

A vehicle braking system comprises disc brakes and brake pads. During braking, kinetic energy is converted into mechanical energy, which must be dissipated heat. The frictional heat generated at the interface between the brake disc and brake pad can lead to high temperatures and affect the service life of the brake disc. Based on the analysis of the thermal behavior of carbon/ceramic disc brakes under different braking modes, where the heat generated is affected by parameters such as speed and friction coefficient, it can be found by comparing the two braking modes that the temperature peak of the carbon ceramic disc brake occurs after 4 s of braking, and the highest-temperature field is distributed on the contact interface between the carbon ceramic disc and brake pad. Results show that the heat generated in the braking mode with variable deceleration is higher than that generated in the braking mode with uniform deceleration, ranging from approximately 60 \(^\circ \text {C}\) to 110 \(^\circ \text {C}\) higher at different braking speeds.

This study presents an experimental investigation to determine the heat transfer enhancement in a novel heat exchanger known as the "Helicoidal Square-Shaped Heat Exchanger" with and without using a nanofluid. The experiments were performed for the range of Reynolds numbers from 4400 to 8000, using nanofluid (Al2O3-pure water) at the concentrations 0.1, 0.25, and 0.5%. This experimental investigation found that the heat transfer ratio is improved by increasing the nanofluid concentrations and the flow Reynolds number. The highest value of the heat transfer ratio was at Re = 8000, and 0.5% concentration of nanofluids. The corresponding increment in the heat transfer rate was 13.46 %, the heat transfer coefficient augmented by 9.64 %, and the Nusselt number improved by 10.43% compared to the results obtained experimentally with distilled water. The results obtained for the distilled water were verified with the Dittus-Boelter equation and numerical simulation. In addition, all obtained experimental data were compared with the CFD simulation. The use of nanofluids for heat transfer enhancement has a wide range of applications. Therefore, the presented results suggest using Al2O3-water nanofluids to improve the efficiency of many renewable energy plants, including solar and geothermal energy systems.

Waste heat recovery seems technically and economically feasible to extract more power from the available system. Thermoelectric-based waste heat recovery is one such technique for direct heat-to-power conversion. Improvement in heat transfer is coherent with the efficiency of such systems. In the current study, the thermal and hydraulic performance of the cold side of the thermoelectric generator is investigated by replacing the conventional parallel channel with the channel having non-parallel walls for heat transfer gains with a 0.1% vol. fraction of MXene nanofluid coolant. Experiments are performed under uniform heat flux with convergent, divergent, and flat ducts for three non-parallel angles 00, 10, and 1.50 within the Reynolds number 700-2100. Moreover, all performance is compared subject to the constraints of the same mass flow rate, pressure drop, and pumping power.The result revealed that heat transfer efficiency rises with an increase in the converging and diverging angle. The divergent channel has a 15.62% and 17.18% greater value than convergent and smooth channels, respectively, at a Reynolds number of 2100. Also, compared to parallel channels, the pressure drop is greater in non-parallel channels. D-3 channel, and under identical pumping power and pressure drop conditions, D-2 performs better with a 0.1% vol. fraction MXene nanofluid coolant at identical mass flow rates. The flow acceleration or deceleration caused by the change in the cross-section of the channel has shown a strong influence on its heat transfer characteristic. The proposed design of the cold channel with MXene nanofluid will cause a profound enhancement in the power output of the thermoelectric system.

In this paper, a simple but detailed new theoretical model is developed for a thin loop heat pipe (LHP) to predict: the overall thermal resistance, the temperature distribution, the heat transfer rate, the heat leakage by conduction and the length of single and two-phase working fluid flows within the condenser. The theoretical results were confronted with experimental data of a mini flat LHP, manufactured using sintering and diffusion bonding processes. The working fluid used was water. A workbench, capable of simulating the actual operating conditions of a modern chip processor, with 1 cm2 of heat dissipating area, as found in smartphones and other electronic gadgets, was used to evaluate the LHP thermal performance. The tested LHP had dimensions of 76 x 60 x 1.6 mm3. The cold source was natural air convection to the surroundings. The device operated successfully in the orientations: horizontal, gravity-assisted, and against gravity. Tests were conducted until the evaporator reached 100°C, the limit temperature of electronics, resulting in overall thermal resistances of 0.37 °C/W, 0.47 °C/W and 0.44 °C/W, respectively. The model could successfully predict all steady-state operational parameters of the LHP with small deviations, proving to be suitable for designing new LHPs and other thin devices. The difference between predicted and measured resistances were within 5.64%, while between predicted and measured temperatures were within 3.30%. Lastly, the heat leak from the evaporator to the liquid line had a deviation of 16.62%. The LHP, although very thin, showed to be a good solution for cooling small electronic gadgets, such as mobile smartphones.

Electrical energy is derived from sunlilght using solar photo-voltaic (PV) panels. The temperature of the solar cells rises as an effect of solar radiation. The power generation and energy efficiency of the solar PV panel declines as its temperature rises. To keep photovoltaics working at low temperatures, various strategies are used. The phase-change materials' (PCMs) usage for regulating temperature of PV modules has aroused the interest of numerous academicians in recent years. In this study, a novel PCM comprising of PEP (Paraffin jelly - Expanded Perlite) was fabricated and utilized for cooling solar PV panel because of its good latent heat of fusion and shape stability. The PV reference panel without PCM, and the PV panel attached with PEP-PCM were experimentally investigated for voltage, current, thermal performance, power output and efficiency. A utmost temperature lowering of 25 % was attained by the PCM based PV panel compared to the reference PV panel. Conclusively PV panel systems with PEP-PCM had higher output power and efficiency compared to standard solar PV panels.

The aim of this study was to reveal the moisture adsorption properties of multifloral bee pollen and determine some properties of adsorbed water at 15, 25, and 35 °C temperatures. The adsorption characteristics of bee pollen were evaluated by the BET, Caurie, GAB, Halsey, and Smith models. According to the results, while the equilibrium moisture content was 0.90-43.58 g/100 g, the monolayer moisture content calculated with the BET and GAB models was 4.91–6.05 g/100 g. The water adsorption of bee pollen showed Type II characteristic. The fitness of models can be ordered as BET > Caurie > GAB > Halsey > Smith at 15 and 25 °C according to P% values and the Caurie model was the best for representing moisture adsorption by bee pollen at all temperature and water activity levels. Additionally, the surface area of adsorption, the number of adsorbed monolayers, and the amount of total adsorbed water substantially decreased with the temperature increased from 15 to 35 °C. The net isosteric heat of adsorption was between 5.47- (-1.21) kJ/mol and the moisture absorption of bee pollen occurred as spontaneous because of ∆G < 0.